Cas no 2030426-55-0 (C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride)

C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 4-nitrophenyl group and an aminomethyl moiety, isolated as its hydrochloride salt. This structure imparts potential utility in medicinal chemistry and materials science due to the electron-withdrawing nitro group and the reactive amine functionality. The oxadiazole scaffold is known for its stability and bioactivity, making this compound a valuable intermediate for synthesizing pharmaceuticals, agrochemicals, or functional materials. The hydrochloride salt form enhances solubility and handling properties, facilitating further derivatization or formulation. Its well-defined crystalline structure ensures consistent purity for research and industrial applications.

C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride structure

2030426-55-0 structure

Product Name:C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride

CAS No:2030426-55-0

MF:C₉H₉ClN₄O₃

MW:256.645760297775

MDL:MFCD31714256

CID:5192648

Update Time:2026-03-05

C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride
- MDL： MFCD31714256
- Inchi： 1S/C9H8N4O3.ClH/c10-5-8-11-12-9(16-8)6-1-3-7(4-2-6)13(14)15;/h1-4H,5,10H2;1H
- InChI Key： WKJOARZYLQZECC-UHFFFAOYSA-N
- SMILES： Cl.O1C(CN)=NN=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 250
Topological Polar Surface Area: 111

C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB532585-1 g	C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride	2030426-55-0	1g	€651.60	2023-03-11
abcr	AB532585-1g	C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride; .	2030426-55-0	1g	€651.60	2024-08-02
abcr	AB532585-5g	C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride; .	2030426-55-0	5g	€1846.50	2024-08-02

C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Additional information on C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride

Comprehensive Overview of C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride (CAS No. 2030426-55-0)

C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride (CAS No. 2030426-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a nitro-phenyl group and a methylamine hydrochloride moiety enhances its potential applications in drug discovery and development.

Researchers are particularly interested in C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride due to its unique structural features. The oxadiazole ring is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, which contributes to its stability and reactivity. The nitro-phenyl group introduces electron-withdrawing properties, making the compound a candidate for studies involving enzyme inhibition and receptor binding. These characteristics align with current trends in targeted therapy and precision medicine, where molecular specificity is paramount.

In recent years, the demand for oxadiazole derivatives has surged, driven by their potential in treating various conditions. For instance, C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride has been explored for its role in modulating cell signaling pathways and anti-inflammatory responses. These properties are highly relevant to contemporary research on chronic diseases and immune system disorders, topics that frequently appear in scientific literature and online searches.

The synthesis of C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability in high-throughput screening and drug formulation, areas of growing interest in the pharmaceutical industry.

From a commercial perspective, C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride is available through specialized chemical suppliers catering to research institutions and biotechnology firms. Its CAS No. 2030426-55-0 serves as a unique identifier, facilitating procurement and regulatory compliance. As the scientific community continues to investigate oxadiazole-based compounds, this particular derivative is poised to play a pivotal role in advancing medicinal chemistry and therapeutic innovation.

In summary, C-[5-(4-Nitro-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride represents a promising candidate for future research and development. Its structural complexity and biological relevance make it a valuable asset in the quest for novel bioactive molecules. As interest in personalized medicine and drug discovery grows, this compound is likely to remain a focal point for scientists and industry professionals alike.